(2-Chloro-4-fluorophenyl)(4-(thiazol-2-yloxy)-[1,4'-bipiperidin]-1'-yl)methanone

• IUPAC Name: (2-chloro-4-fluorophenyl)-[4-[4-(1,3-thiazol-2-yloxy)piperidin-1-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C20H23ClFN3O2S/c21-18-13-14(22)1-2-17(18)19(26)25-8-3-15(4-9-25)24-10-5-16(6-11-24)27-20-23-7-12-28-20/h1-2,7,12-13,15-16H,3-6,8-11H2
• InChI Key: XAVBTSFOEAWWCL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCC(CC2)OC3=NC=CS3)C(=O)C4=C(C=C(C=C4)F)Cl
• Molecular Formula: C20H23ClFN3O2S
• Molecular Weight: 423.9 g/mol

Description

The compound “(2-Chloro-4-fluorophenyl)(4-(thiazol-2-yloxy)-[1,4’-bipiperidin]-1’-yl)methanone” is a complex organic molecule that contains several functional groups, including a thiazole ring, a bipiperidinyl group, and a ketone group. It also contains fluorine and chlorine substituents on the phenyl rings.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name and the structures of similar compounds. It likely contains a central thiazole ring, with a 2-chloro-4-fluorophenyl group and a 4-(thiazol-2-yloxy)-[1,4’-bipiperidin]-1’-yl group attached to it.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. The thiazole ring, for example, is a heterocyclic compound that can participate in a variety of reactions. The ketone group can undergo reactions such as reduction, oxidation, and condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of fluorine and chlorine atoms could affect its reactivity and polarity.

Scientific Research Applications

Synthesis and Spectral Characterization

Recent studies have focused on the synthesis and characterization of compounds similar to the mentioned chemical, highlighting their potential in various applications. For instance, the synthesis of fluoro-substituted pyrazolyl benzoxazoles involved reacting specific precursors to form compounds further analyzed for biological activity, suggesting a methodology that could be applicable to the synthesis of the compound (Jadhav, Nikumbh, & Karale, 2015). Similarly, another study conducted spectral characterization and docking studies of thiazolyl methanone derivatives, aiming to understand their antibacterial activity, providing insights into the structural analysis and potential bioactive properties of such compounds (Shahana & Yardily, 2020).

Biological Activity and Potential Applications

The exploration of biological activities and the potential therapeutic applications of compounds with structural similarities to "(2-Chloro-4-fluorophenyl)(4-(thiazol-2-yloxy)-[1,4'-bipiperidin]-1'-yl)methanone" has been a significant focus. Research has demonstrated various biological activities, such as antifungal and antibacterial properties, of novel synthesized compounds, indicating the potential for developing new therapeutic agents (Lv et al., 2013). Another study highlighted the synthesis of thiazolyl pyrazole and benzoxazole derivatives, characterized for their antibacterial activities, underscoring the importance of such compounds in medicinal chemistry and drug development (Landage, Thube, & Karale, 2019).

Future Directions

The future research directions for this compound could include studying its synthesis, properties, and potential applications. For example, it could be interesting to investigate its potential antimicrobial activity, given the known activity of similar thiazole compounds.